Cas no 1806614-33-4 (Ethyl 2-(hydroxymethyl)-3-propionylbenzoate)

• Product Name: Ethyl 2-(hydroxymethyl)-3-propionylbenzoate
• CAS No: 1806614-33-4
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 4959330
• Update Time: 2025-10-05

Ethyl 2-(hydroxymethyl)-3-propionylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(hydroxymethyl)-3-propionylbenzoate

• Inchi： 1S/C13H16O4/c1-3-12(15)9-6-5-7-10(11(9)8-14)13(16)17-4-2/h5-7,14H,3-4,8H2,1-2H3
• InChI Key： SPBCNFGDENIZCF-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC=CC(C(CC)=O)=C1CO)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 275
• XLogP3: 1.4
• Topological Polar Surface Area: 63.6

Additional information on Ethyl 2-(hydroxymethyl)-3-propionylbenzoate

Comprehensive Overview of Ethyl 2-(hydroxymethyl)-3-propionylbenzoate (CAS No. 1806614-33-4)

Ethyl 2-(hydroxymethyl)-3-propionylbenzoate (CAS No. 1806614-33-4) is a specialized organic compound gaining attention in pharmaceutical and fine chemical industries due to its unique structural features and potential applications. This ester derivative combines a hydroxymethyl group and a propionyl moiety on a benzoate backbone, making it a versatile intermediate for synthesizing complex molecules. Researchers are increasingly exploring its role in drug development, particularly for targeted therapies and bioactive molecule design.

The compound’s molecular structure (C₁₃H₁₆O₄) offers dual functional groups, enabling diverse chemical modifications. The hydroxymethyl (–CH₂OH) group facilitates further derivatization, while the propionyl (–COCH₂CH₃) side chain enhances lipophilicity, a critical factor in improving drug bioavailability. Such properties align with current trends in precision medicine and green chemistry, where efficient synthesis and minimal waste are prioritized.

In recent years, CAS 1806614-33-4 has been studied for its potential in catalysis and material science. Its benzoate core is structurally analogous to fragments found in natural products, sparking interest in sustainable synthesis routes. A 2023 study highlighted its utility in constructing heterocyclic scaffolds, addressing the growing demand for novel pharmacophores in oncology and neurology research.

From an industrial perspective, Ethyl 2-(hydroxymethyl)-3-propionylbenzoate is synthesized via esterification and Friedel-Crafts acylation, with yields optimized through microwave-assisted reactions—a technique gaining traction for its energy efficiency. Analytical methods like HPLC and NMR ensure high purity (>98%), meeting stringent standards for GMP-compliant production.

Environmental and regulatory considerations are also pivotal. The compound’s low ecotoxicity profile aligns with REACH and OECD guidelines, making it a candidate for green solvent-based processes. This resonates with the broader shift toward circular economy models in chemical manufacturing.

Frequently searched questions include: "What are the applications of Ethyl 2-(hydroxymethyl)-3-propionylbenzoate in drug discovery?" and "How does CAS 1806614-33-4 compare to similar benzoate derivatives?" These reflect the compound’s niche yet expanding relevance. Future research may explore its enantioselective synthesis or role in polymeric materials, further solidifying its industrial value.